Cas no 353754-95-7 (N-Biotinylcaproylaminoethyl Methanethiosulfonate)

• Product Name: N-Biotinylcaproylaminoethyl Methanethiosulfonate
• CAS No: 353754-95-7
• MF: C₁₉H₃₄N₄O₅S₃
• MW: 494.692060947418
• CID: 303073
• PubChem ID: 46783410
• Update Time: 2025-04-19

N-Biotinylcaproylaminoethyl Methanethiosulfonate Chemical and Physical Properties

Names and Identifiers

• Methanesulfonothioicacid,S-[2-[[6-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]-1-oxohexyl]amino]ethyl]ester
• LogP
• N-Biotinylcaproylaminoethyl Methanethiosulfonate
• Methanesulfonothioicacid,S-[2-[[6-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4...
• Methanesulfonothioicacid,S-[2-[[6-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]-1-oxohe
• AKOS030241975
• MTSEA-BIOTINCAP
• S-(2-(6-(5-((4S)-2-Oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamido)hexanamido)ethyl) methanesulfonothioate
• N-(2-methylsulfonylsulfanylethyl)-6-[5-[(4S)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]hexanamide
• SCHEMBL18757907
• 353754-95-7

• Inchi： 1S/C19H34N4O5S3/c1-31(27,28)30-12-11-21-17(25)8-3-2-6-10-20-16(24)9-5-4-7-15-18-14(13-29-15)22-19(26)23-18/h14-15,18H,2-13H2,1H3,(H,20,24)(H,21,25)(H2,22,23,26)/t14?,15-,18?/m0/s1
• InChI Key： PXMZUZLKVZKKHK-CSLYMUCUSA-N
• SMILES： S1CC2C([C@@H]1CCCCC(NCCCCCC(NCCSS(C)(=O)=O)=O)=O)NC(N2)=O

Computed Properties

• Exact Mass: 494.16900
• Monoisotopic Mass: 494.16913372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 15
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 192Ų

Experimental Properties

• Melting Point: 133-135°C
• Stability/Shelf Life: Moisture sensitive
• PSA: 192.45000
• LogP: 3.71800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives